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Compound of Interest

Compound Name: 4-Undecanone

Cat. No.: B080912 Get Quote

This technical guide provides a detailed spectroscopic characterization of 4-undecanone
(C₁₁H₂₂O), a saturated aliphatic ketone. An understanding of its spectral properties is essential

for professionals in flavor and fragrance chemistry, where it is used for its fatty and fruity notes,

as well as in chemical synthesis and quality control. This document synthesizes data from

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) to provide a

holistic and validated structural elucidation, explaining the causal relationships between

molecular structure and spectral output.

Molecular Structure and Overview
4-Undecanone is a ketone with a carbonyl group at the C4 position of an eleven-carbon chain.

This specific placement of the carbonyl functional group is the primary determinant of the

molecule's chemical properties and its characteristic spectral signature. The lack of conjugation

or significant ring strain results in spectral data that are highly representative of a simple

aliphatic ketone.
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α-Cleavage Pathways

McLafferty Rearrangement

4-Undecanone Ion
[M]⁺• (m/z 170)

[C₄H₇O]⁺
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- •C₇H₁₅

[C₇H₁₅]⁺
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4-Undecanone Ion
[M]⁺• (m/z 170)
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- C₆H₁₂ (Hexene)

Click to download full resolution via product page

To cite this document: BenchChem. [A Comprehensive Spectroscopic Analysis of 4-
Undecanone: An In-Depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080912#4-undecanone-spectral-data-nmr-ir-mass-
spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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